Cas no 1255636-20-4 (2-(3-Hydroxymethylphenyl)isonicotinic acid)

• Product Name: 2-(3-Hydroxymethylphenyl)isonicotinic acid
• CAS No: 1255636-20-4
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 2760747
• PubChem ID: 53222737
• Update Time: 2025-04-21

2-(3-Hydroxymethylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30687101
• MFCD17677624
• 2-(3-HYDROXYMETHYLPHENYL)ISONICOTINIC ACID
• 2-(3-(Hydroxymethyl)phenyl)isonicotinicacid
• 2-(3-(Hydroxymethyl)phenyl)isonicotinic acid
• 1255636-20-4
• 2-(3-Hydroxymethylphenyl)isonicotinic acid, 95%
• 2-(3-Hydroxymethylphenyl)isonicotinic acid

• MDL： MFCD17677624
• Inchi： 1S/C13H11NO3/c15-8-9-2-1-3-10(6-9)12-7-11(13(16)17)4-5-14-12/h1-7,15H,8H2,(H,16,17)
• InChI Key： VKRPGCYJHFKVEL-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C=1)C1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 229.07389321Da
• Monoisotopic Mass: 229.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4Ų